![molecular formula C3H2F9LaO10S3 B1513434 Lanthanum(III) trifluoromethanesulfonate hydrate CAS No. 34629-21-5](/img/structure/B1513434.png)
Lanthanum(III) trifluoromethanesulfonate hydrate
Overview
Description
Lanthanum(III) trifluoromethanesulfonate hydrate, also known as Lanthanum(III) triflate, is a compound with the formula (CF3SO3)3La · xH2O . It is used as a catalyst in various chemical reactions .
Synthesis Analysis
Lanthanum triflate catalyzes a direct conversion of N-benzyloxycarbonyl-, N-allyloxycarbonyl-, and N-trichloroethoxycarbonyl-protected amines into nonsymmetric ureas in high yields . It is also used as a catalyst for the synthesis of aziridine .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula (CF3SO3)3La · xH2O . The molecular weight of the compound is 586.11 (anhydrous basis) .Chemical Reactions Analysis
This compound is a water-tolerant Lewis acid used in the Aldol reaction of silyl enol ethers with aldehydes .Physical And Chemical Properties Analysis
This compound has a molecular weight of 586.11 (anhydrous basis) . The degree of hydration is between 8 and 9 .Scientific Research Applications
Structural Analysis in Solutions
Lanthanum(III) trifluoromethanesulfonate hydrate's structure in various solvents has been a key area of research. Studies using Extended X-ray Absorption Fine Structure (EXAFS) and large-angle X-ray scattering (LAXS) techniques have shown that in aqueous solutions, the hydrated lanthanum(III) ion likely mirrors its structure in solid form, primarily consisting of nine water molecules coordinated in a tricapped trigonal prismatic configuration. This structural understanding is crucial for various applications in inorganic chemistry and materials science (Näslund, Lindqvist-Reis, Persson, & Sandström, 2000).
Catalysis
Lanthanum(III) trifluoromethanesulfonate has been identified as an effective catalyst in organic synthesis. For instance, it catalyzes the direct amidation of esters and amines under mild conditions, showcasing its potential in synthesizing a variety of amides. This attribute makes it a valuable component in pharmaceutical and organic chemical manufacturing (Morimoto, Fujiwara, Shimizu, Morisaki, & Ohshima, 2014).
Hydration and Coordination Studies
Research has also focused on the hydration of lanthanoid(III) ions, including lanthanum(III), in aqueous solutions and crystalline hydrates. These studies contribute to a deeper understanding of the hydration properties of lanthanides, which is vital for their application in fields like coordination chemistry and materials engineering (Persson, D’Angelo, De Panfilis, Sandström, & Eriksson, 2008).
Use in Organic Reactions
This compound is instrumental in organic reactions, like the aminolysis of 1,2-epoxides to yield corresponding β-amino alcohols. Its role in these reactions is characterized by anti stereoselectivity and high regioselectivity, which is significant for producing specific organic compounds in a controlled manner (Chini, Crotti, Favero, Macchia, & Pineschi, 1994).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
lanthanum(3+);trifluoromethanesulfonate;hydrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3CHF3O3S.La.H2O/c3*2-1(3,4)8(5,6)7;;/h3*(H,5,6,7);;1H2/q;;;+3;/p-3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTIQOTSXSWQWHG-UHFFFAOYSA-K | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-].O.[La+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H2F9LaO10S3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90746546 | |
Record name | Lanthanum trifluoromethanesulfonate--water (1/3/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90746546 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
604.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
34629-21-5 | |
Record name | Lanthanum trifluoromethanesulfonate--water (1/3/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90746546 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Lanthanum (III) trifluoromethanesulfonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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